Cas no 60584-76-1 (Cbz-DL-phenylglycine)

Cbz-DL-phenylglycine structure
Cbz-DL-phenylglycine structure
Product Name:Cbz-DL-phenylglycine
CAS No:60584-76-1
MF:C16H15NO4
MW:285.294604539871
MDL:MFCD00064977
CID:516272
PubChem ID:98996
Update Time:2025-04-19

Cbz-DL-phenylglycine Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-[[(phenylmethoxy)carbonyl]amino]-
    • 2-phenyl-2-(phenylmethoxycarbonylamino)acetic acid
    • (2S)-N-Carboxybenzyl-2-phenylglycine
    • (S)-Cbz-phenyl-Gly
    • (S)-Cbz-phenylglycine
    • [[(phenylmethoxy)carbonyl]amino]phenylacetic acid
    • Cbz-L-phenylglycine
    • DL-N-Benzyloxycarbonyl-2-phenylglycine
    • N-(Benzyloxycarbonyl)-2-phenylglycine
    • N-Cbz-L-phenylglycine
    • N-CBz-phenylglycine
    • EINECS 262-312-5
    • Oprea1_033122
    • AB02937
    • (R)-N-Cbz-2-amino-2-phenylacetic Acid
    • a-[[(Phenylmethoxy)carbonyl]amino]benzeneacetic acid
    • NSC74504
    • NSC163115
    • 2-(benzyloxycarbonylamino)-2-phenylacetic acid
    • 2-{[(benzyloxy)carbonyl]amino}-2-phenylacetic acid
    • Cbz-L-(+)-Phenylglycine;Z-PHG-OH;N-Carbobenzyloxy-L-phenylglycine;(S)-2-(Benzyloxycarbonylamino)-2-phenylacetic acid
    • Cbz-Phg-OH
    • NSC-163115
    • DTXSID801284704
    • AKOS000169490
    • BENZYLOXYCARBONYLAMINO-PHENYL-ACETIC ACID
    • MFCD00064977
    • Oprea1_647607
    • ALBB-014353
    • F88100
    • NSC-74504
    • MFCD00021703
    • 60584-76-1
    • NSC193767
    • NSC-193767
    • S-2-(benzyloxycarbonylamino)-2-phenylaceticacid
    • Carbobenzoxy-DL-phenylglycine
    • (((Phenylmethoxy)carbonyl)amino)phenylacetic acid
    • AKOS016346720
    • DB-310542
    • NSC 163115
    • A829893
    • Z-D-phenylglycine
    • NS00087945
    • LS-14476
    • Benzeneacetic acid, .alpha.-[[(phenylmethoxy)carbonyl]amino]-
    • 2-([(Benzyloxy)carbonyl]amino)-2-phenylacetic acid
    • ([(Benzyloxy)carbonyl]amino)(phenyl)acetic acid #
    • AB01307
    • Z228713330
    • SY031249
    • [[(Phenylmethoxy)carbonyl ]amino]phenylacetic acid
    • N-(Benzyloxycarbonyl)-DL-phenylglycine
    • 2-(((Benzyloxy)carbonyl)amino)-2-phenylaceticacid
    • SCHEMBL3255533
    • Benzeneacetic acid, alpha-[[(phenylmethoxy)carbonyl]amino]-
    • 2-(((Benzyloxy)carbonyl)amino)-2-phenylacetic acid
    • Z-L-phenylglycine
    • BCP32479
    • {[(benzyloxy)carbonyl]amino}(phenyl)acetic acid
    • EN300-82010
    • 2-phenyl-2-(phenylmethoxycarbonylamino)ethanoic acid
    • 5491-18-9
    • Cbz-DL-phenylglycine
    • MDL: MFCD00064977
    • Inchi: 1S/C16H15NO4/c18-15(19)14(13-9-5-2-6-10-13)17-16(20)21-11-12-7-3-1-4-8-12/h1-10,14H,11H2,(H,17,20)(H,18,19)
    • InChI Key: RLDJWBVOZVJJOS-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)C1C=CC=CC=1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.10015
  • Monoisotopic Mass: 285.100108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.275
  • Boiling Point: 495.3°C at 760 mmHg
  • Flash Point: 253.4°C
  • Refractive Index: 1.599
  • PSA: 75.63
  • LogP: 3.12960

Cbz-DL-phenylglycine Pricemore >>

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